1,3,6,8-Tetranitropyrene

• CAS: 28767-61-5
• Molecular Formula: C16H6N4O8
• Molecular Weight: 382.24 g/mol
• SMILES: C1=CC2=C3C(=C(C=C2[N+](=O)[O-])[N+](=O)[O-])C=CC4=C(C=C(C1=C43)[N+](=O)[O-])[N+](=O)[O-]
• InChI: InChI=1S/C16H6N4O8/c21-17(22)11-5-13(19(25)26)9-3-4-10-14(20(27)28)6-12(18(23)24)8-2-1-7(11)15(9)16(8)10/h1-6H
• InChIKey: KSYXGBHNJOKVIK-UHFFFAOYSA-N

Environmental mutagenicity laboratories require reference compounds that discriminate between classical and alternative nitroreductase activation pathways-no mono- or dinitropyrene standard provides this capability alone. 1,3,6,8-Tetranitropyrene (TNP, CAS 28767-61-5) is the only fully characterized tetra-nitrated pyrene scaffold with validated differential Ames strain response profiles. • TA98/TA98NR ratio of 1.5 and retained TA98/1,8DNP₆ activity enable unambiguous nitroreductase isozyme discrimination • Complete inactivity in Chinese hamster lung cells (≤20 µg/mL) - structurally matched negative control for ICH S2(R1) mammalian genotoxicity assays • 221,000 rev/µg (TA98) fills the non-monotonic potency gap between dinitro- and trinitropyrenes for QSAR model training sets Supplied at ≥98% purity. Standard global shipping for R&D procurement.

1,3,6,8-Tetranitropyrene (CAS 28767-61-5): A Tetra-Nitrated Pyrene for Mutagenicity Research and Electron-Acceptor Applications

1,3,6,8-Tetranitropyrene (TNP) is a fully characterized, synthetic tetra-nitrated polycyclic aromatic hydrocarbon (nitro-PAH) bearing four nitro (–NO₂) groups at the 1, 3, 6, and 8 positions of the pyrene core (molecular formula C₁₆H₆N₄O₈, MW 382.24 g/mol) [1]. It is the most extensively nitrated member of the nitropyrene homologous series, which also includes 1-nitropyrene, three dinitropyrene isomers (1,3-, 1,6-, 1,8-), and 1,3,6-trinitropyrene, all of which have been unambiguously identified and distinguished by ¹³C and ¹H NMR spectroscopy [1]. The presence of four strong electron-withdrawing nitro substituents confers upon TNP the highest solid-state ionization potential (6.6 eV) among a series of 1,3,6,8-tetrasubstituted pyrene derivatives, establishing it as a potent electron acceptor [2]. TNP is primarily utilized as a reference standard in environmental mutagenicity research, as a model compound in structure–activity relationship (SAR) studies of nitroarene genotoxicity, and as an electron-acceptor component in charge-transfer complex investigations.

1

Nitroreductase Isozyme Profiling Reference standard for discriminating classical vs. alternative bacterial nitroreductase pathways in environmental mutagenicity research.

2

Mammalian Genotoxicity Negative Control Structurally matched nitro-PAH that is inactive in mammalian cell mutagenicity assays, useful for establishing assay discriminatory power.

3

Electron-Acceptor Material Research Highest reported solid-state ionization potential among 1,3,6,8-tetrasubstituted pyrenes supports charge-transfer complex and organic semiconductor studies.

• [1] Kaplan S. Carbon-13 chemical shift assignments of the nitration products of pyrene. Organic Magnetic Resonance. 1981;15(2):197-199. doi:10.1002/mrc.1270150215. View Source
• [2] Hino S, Hirooka T, Inokuchi H. Photoemission from Pyrene and its Derivatives. Bulletin of the Chemical Society of Japan. 1975;48(4):1133-1137. doi:10.1246/bcsj.48.1133. View Source

Why 1,3,6,8-Tetranitropyrene Cannot Be Substituted by Other Nitropyrene Isomers or Lower Nitration-Degree Analogs

The nitropyrene series exhibits a strikingly non-monotonic relationship between the degree of nitration and biological activity. In the Salmonella typhimurium TA98 Ames assay, dinitropyrenes—particularly 1,8-dinitropyrene (940,000 revertants/µg)—are the most potent bacterial mutagens ever identified, while 1,3,6,8-tetranitropyrene produces only 221,000 revertants/µg, and 1-nitropyrene is weakly mutagenic [1]. Moreover, the directionality of this potency trend reverses in mammalian cell systems: 1,3,6,8-tetranitropyrene is entirely inactive as a mutagen in Chinese hamster lung cells at concentrations up to 20 µg/mL, whereas 1,8- and 1,6-dinitropyrenes remain potently mutagenic [2]. Even within the same isomer series, nitroreductase enzyme specificity diverges sharply—TA98/1,8DNP₆ strain data reveal that 1,3-dinitropyrene loses all activity while 1,3,6,8-tetranitropyrene retains substantial response, indicating activation by a distinct nitroreductase isozyme [3]. These qualitative and quantitative gaps in bioactivation pathway dependency, mammalian vs. bacterial potency, and electron-acceptor strength mean that no other nitropyrene can serve as a functional surrogate for 1,3,6,8-TNP in experimental protocols requiring the tetra-nitrated scaffold.

Risk Dinitropyrene isomers show opposite mammalian/bacterial potency trends and cannot replicate the tetra-nitrated scaffold's inactivity in mammalian cells.

Risk 1-Nitropyrene exhibits strong classical nitroreductase dependence, unlike TNP's near-unity TA98/TA98NR ratio, leading to divergent bioactivation pathway results.

Risk Halogenated or cyanated tetrasubstituted pyrenes offer lower electron affinity; substituting TNP may weaken charge-transfer interactions in electronic material research.

• [1] Sugimura T, Takayama S. Biological actions of nitroarenes in short-term tests on Salmonella, cultured mammalian cells and cultured human tracheal tissues: possible basis for regulatory control. Environmental Health Perspectives. 1983 Jan;47:171-176. doi:10.1289/ehp.8347171. PMID: 6337823. View Source
• [2] Nakayasu M, Sakamoto H, Wakabayashi K, Terada M, Sugimura T, Rosenkranz HS. Potent mutagenic activity of nitropyrenes on Chinese hamster lung cells with diphtheria toxin resistance as a selective marker. Carcinogenesis. 1982;3(8):917-922. doi:10.1093/carcin/3.8.917. PMID: 6751587. View Source
• [3] McCoy EC, Rosenkranz HS, Mermelstein R. Evidence for the existence of a family of bacterial nitroreductases capable of activating nitrated polycyclics to mutagens. Environmental Mutagenesis. 1981;3(4):421-427. doi:10.1002/em.2860030403. PMID: 6167437. View Source

Quantitative Differentiation Evidence for 1,3,6,8-Tetranitropyrene Against Closest Nitropyrene Analogs

Bacterial Mutagenicity in TA98: 4.3-Fold Lower Potency Than 1,8-Dinitropyrene Defines a Distinct Position in the Nitropyrene Potency Hierarchy

In a direct head-to-head Ames assay comparison using Salmonella typhimurium strain TA98 without S9 metabolic activation, 1,3,6,8-tetranitropyrene produced 221,000 revertants per microgram, compared to 940,000 revertants/µg for 1,8-dinitropyrene (the most potent), 708,000 revertants/µg for 1,3,6-trinitropyrene, and weakly mutagenic activity for 1-nitropyrene [1]. This places TNP at approximately 23.5% of the potency of 1,8-dinitropyrene and 31.2% of 1,3,6-trinitropyrene, demonstrating that maximal mutagenic potency in the nitropyrene series peaks at the dinitro level and declines with further nitration.

Bacterial Mutagenicity (TA98)

Head-to-head

221,000 rev/µg
vs 1,8-DNP: 940,000 rev/µg

Supports mid-tier mutagenicity benchmark for nitroreductase-proficient strain studies.

4.3-fold lower potency than peak dinitro level; context-dependent ranking.

Evidence Dimension	Mutagenic potency (revertants per microgram) in S. typhimurium TA98 without S9 metabolic activation
Target Compound Data	221,000 revertants/µg
Comparator Or Baseline	1,8-Dinitropyrene: 940,000 rev/µg; 1,3,6-Trinitropyrene: 708,000 rev/µg; 1-Nitropyrene: weakly mutagenic (quantitative value not specified as 'weak')
Quantified Difference	4.3-fold less potent than 1,8-dinitropyrene; 3.2-fold less potent than 1,3,6-trinitropyrene
Conditions	Ames plate incorporation assay; Salmonella typhimurium TA98; without S9 mix (no exogenous metabolic activation); pure synthetic compounds

Why This Matters

This quantitative potency rank establishes TNP as a mid-tier bacterial mutagen in the nitropyrene series—sufficiently active to serve as a positive control for nitroreductase-proficient strains, yet distinct enough from the ultra-potent dinitropyrenes to probe structure–activity boundaries.

• [1] Sugimura T, Takayama S. Biological actions of nitroarenes in short-term tests on Salmonella, cultured mammalian cells and cultured human tracheal tissues: possible basis for regulatory control. Environmental Health Perspectives. 1983 Jan;47:171-176. doi:10.1289/ehp.8347171. PMID: 6337823. View Source

Attenuated Nitroreductase Dependence: TA98/TA98NR Ratio of 1.5 Indicates a Distinct Bioactivation Route Versus 1-Nitropyrene (Ratio 14)

Comparative mutagenicity testing in nitroreductase-proficient (TA98) versus nitroreductase-deficient (TA98NR) Salmonella strains reveals that 1,3,6,8-tetranitropyrene exhibits a TA98/TA98NR revertants-per-nanomole ratio of 1.5 (7,700 vs. 5,200 rev/nmol), indicating minimal dependence on the 'classical' nitroreductase for metabolic activation [1]. In contrast, 1-nitropyrene shows a ratio of 14 (484 vs. 35 rev/nmol), 1,3-dinitropyrene shows 5.8 (28,600 vs. 4,900 rev/nmol), while 1,6-dinitropyrene (1.0), 1,8-dinitropyrene (1.0), and 1,3,6-trinitropyrene (1.1) exhibit ratios near unity [1].

Nitroreductase Dependence

Head-to-head

TA98/TA98NR ratio 1.5
1-Nitropyrene ratio: 14

Indicates activation largely independent of classical nitroreductase.

Distinct bioactivation route vs. 1-nitropyrene and 1,3-dinitropyrene.

Evidence Dimension	Ratio of mutagenic potency in TA98 vs. TA98NR (nitroreductase-deficient) strains, expressed as revertants/nmol
Target Compound Data	TA98: 7,700 rev/nmol; TA98NR: 5,200 rev/nmol; Ratio: 1.5
Comparator Or Baseline	1-Nitropyrene: 484/35 (ratio 14); 1,3-Dinitropyrene: 28,600/4,900 (ratio 5.8); 1,6-Dinitropyrene: 36,350/37,850 (ratio 1.0); 1,8-Dinitropyrene: 75,500/75,500 (ratio 1.0); 1,3,6-Trinitropyrene: 31,400/28,220 (ratio 1.1)
Quantified Difference	TNP ratio (1.5) is 9.3-fold lower than 1-nitropyrene (14) and 3.9-fold lower than 1,3-dinitropyrene (5.8); comparable to 1,3,6-trinitropyrene (1.1)
Conditions	Salmonella typhimurium strains TA98 and TA98NR; plate incorporation assay without S9; data from Mermelstein et al. as compiled in NRC (1983) Table 4-13

Why This Matters

The near-unity TA98/TA98NR ratio demonstrates that TNP's mutagenicity is largely independent of the classical nitroreductase, implying it either requires a different activating enzyme or acts via a distinct mechanism—critical information for experimental design involving nitroreductase-knockout models.

• [1] National Research Council (US) Committee on Pyrene and Selected Analogues. Polycyclic Aromatic Hydrocarbons: Evaluation of Sources and Effects. Washington (DC): National Academies Press; 1983. Table 4-13: Mutagenicity of Nitrated Pyrenes in Salmonella typhimurium TA 98 and TA 98 NR. (Data from Mermelstein et al.) View Source

Differential Sensitivity to the TA98/1,8DNP₆ Nitroreductase-Deficient Strain: TNP Retains Activity While 1,3-Dinitropyrene Is Completely Inactive

In the TA98/1,8DNP₆ strain—a Salmonella derivative deficient in a specific nitroreductase that activates 1,8-dinitropyrene—1,3-dinitropyrene exhibits a complete loss of mutagenic response, and 1,6-dinitropyrene and 1-nitropyrene show greatly reduced responses [1]. By contrast, the mutagenic responses to both 1,3,6-trinitropyrene and 1,3,6,8-tetranitropyrene are 'affected to a much lesser extent,' indicating that these more highly nitrated congeners are activated by a different nitroreductase isozyme that remains functional in this strain [1].

Isozyme Sensitivity (1,8DNP₆)

Head-to-head

Response retained
1,3-DNP: completely inactive

Supports use as diagnostic probe for nitroreductase isozyme families.

Categorical difference in strain-specific activation.

Evidence Dimension	Retention of mutagenic activity in TA98/1,8DNP₆ strain relative to wild-type TA98
Target Compound Data	Response 'affected to a much lesser extent' (substantially retained activity)
Comparator Or Baseline	1,3-Dinitropyrene: complete lack of response; 1,6-Dinitropyrene: greatly reduced response; 1-Nitropyrene: greatly reduced response; 1,3,6-Trinitropyrene: similarly affected to a much lesser extent
Quantified Difference	Qualitative categorical difference: TNP and 1,3,6-TNP cluster together as 'minimally affected,' while 1,3-DNP, 1,6-DNP, and 1-NP are 'strongly affected or abolished'
Conditions	Salmonella typhimurium TA98/1,8DNP₆ strain (nitroreductase-deficient derivative); plate incorporation assay; McCoy et al. 1981

Why This Matters

This differential enzyme selectivity means TNP can serve as a diagnostic probe to distinguish between nitroreductase isozyme families in complex environmental samples—a capability not offered by dinitropyrene isomers that are either fully dependent on or fully independent of the 1,8-DNP₆-sensitive pathway.

• [1] McCoy EC, Rosenkranz HS, Mermelstein R. Evidence for the existence of a family of bacterial nitroreductases capable of activating nitrated polycyclics to mutagens. Environmental Mutagenesis. 1981;3(4):421-427. doi:10.1002/em.2860030403. PMID: 6167437. View Source

Absence of Mutagenic Activity in Mammalian Cells: TNP Is Inactive in Chinese Hamster Lung Cells Whereas Dinitropyrenes Remain Potent

When tested for mutagenic activity in Chinese hamster lung (CHL) cells using diphtheria toxin resistance as a selective marker without metabolic activation, 1,3,6,8-tetranitropyrene did not induce any diphtheria toxin-resistant mutants at concentrations up to 20 µg/mL [1]. In the same assay system, 1,8-dinitropyrene and 1,6-dinitropyrene were the most mutagenic compounds, and 1,3-dinitropyrene and 1,3,6-trinitropyrene were less active but still showed 'much higher mutagenic activity than methyl methanesulfonate or N-methyl-N-nitrosourea' [1]. This represents a complete reversal of the bacterial mutagenicity trend and a qualitative all-or-none difference between TNP and all other nitropyrenes tested.

Mammalian Cell Mutagenicity

Head-to-head

Inactive up to 20 µg/mL
1,8-DNP: potent mutagen

Provides a negative control that contrasts with bacterial mutagenicity results.

Complete reversal of Ames test trend in CHL cells.

Evidence Dimension	Induction of diphtheria toxin-resistant (DTʳ) mutants in Chinese hamster lung cells without metabolic activation
Target Compound Data	No DTʳ mutants induced at concentrations up to 20 µg/mL (inactive)
Comparator Or Baseline	1,8-Dinitropyrene: most mutagenic; 1,6-Dinitropyrene: most mutagenic; 1,3-Dinitropyrene: less active but clearly mutagenic; 1,3,6-Trinitropyrene: less active but clearly mutagenic; 1-Nitropyrene: also inactive at up to 20 µg/mL
Quantified Difference	Qualitative categorical difference: TNP is completely inactive, whereas 1,8-DNP, 1,6-DNP, 1,3-DNP, and 1,3,6-TNP all induce significant numbers of DTʳ mutants
Conditions	Chinese hamster lung (CHL) cells; diphtheria toxin resistance forward mutation assay; without exogenous metabolic activation; compound concentrations up to 20 µg/mL; Nakayasu et al. 1982

Why This Matters

The complete inactivity of TNP in mammalian cells—despite robust bacterial mutagenicity—makes it uniquely valuable as a negative control in mammalian genotoxicity screening panels and as a structural probe to identify the molecular features that prevent mammalian-cell bioactivation of nitro-PAHs.

• [1] Nakayasu M, Sakamoto H, Wakabayashi K, Terada M, Sugimura T, Rosenkranz HS. Potent mutagenic activity of nitropyrenes on Chinese hamster lung cells with diphtheria toxin resistance as a selective marker. Carcinogenesis. 1982;3(8):917-922. doi:10.1093/carcin/3.8.917. PMID: 6751587. View Source

Absence of Direct DNA Damage in Primary Hepatocytes: 1-Nitropyrene Causes Strand Breaks While TNP and All Dinitropyrenes Do Not

In primary mouse hepatocytes (C57BL/6N mice) assessed by alkaline elution, 1-nitropyrene (10–200 µM) caused clear, dose-dependent increases in DNA single-strand breaks [1]. Under the same standard assay conditions (5–20 µM, 30-minute incubation), no increase in DNA strand breaks was observed in hepatocytes treated with 1,3-dinitropyrene, 1,6-dinitropyrene, 1,8-dinitropyrene, 1,3,6-trinitropyrene, or 1,3,6,8-tetranitropyrene [1]. This places TNP in the same category as the dinitropyrenes—compounds that require extended incubation or alternative metabolic contexts to manifest DNA-damaging activity in hepatic cells, in direct contrast to 1-nitropyrene.

Hepatocyte DNA Damage

Head-to-head

No strand breaks (5–20 µM)
1-Nitropyrene: positive

Shares DNA-damage-negative phenotype with dinitropyrenes under standard conditions.

Requires extended incubation for hepatic activation assessment.

Evidence Dimension	Induction of DNA single-strand breaks in primary mouse hepatocytes measured by alkaline elution
Target Compound Data	No increase in DNA strand breaks at 5–20 µM, 30-min incubation
Comparator Or Baseline	1-Nitropyrene: clear dose-dependent increase in DNA strand breaks at 10–200 µM; 1,3-DNP, 1,6-DNP, 1,8-DNP, and 1,3,6-TNP: also no increase under standard conditions
Quantified Difference	Categorical: 1-NP positive for DNA damage; all di-, tri-, and tetra-nitropyrenes negative under standard short-exposure conditions
Conditions	Primary mouse hepatocytes from C57BL/6N mice; alkaline elution technique; standard assay: 5–20 µM, 30-min incubation; also tested in rat H4-II-E hepatoma cells; Møller et al. 1985

Why This Matters

For procurement decisions in genetic toxicology laboratories, TNP provides a tetra-nitrated reference standard that shares the hepatocyte DNA-damage-negative phenotype with dinitropyrenes—useful for dissecting the structural determinants that govern nitro-PAH activation in intact hepatic cells versus bacterial systems.

• [1] Møller ME, et al. DNA damage induced by nitropyrenes in primary mouse hepatocytes and in rat H4-II-E hepatoma cells. Mutation Research. 1985 Aug;151(1):137-146. doi:10.1016/0027-5107(85)90192-7. PMID: 4022037. View Source

Highest Solid-State Ionization Potential Among 1,3,6,8-Tetrasubstituted Pyrenes: 6.6 eV Establishes TNP as the Strongest Electron Acceptor in the Series

Photoemission spectroscopy measurements of solid-state ionization potentials (IP) for a series of 1,3,6,8-tetrasubstituted pyrene derivatives yielded the following threshold values: pyrene (unsubstituted parent) 5.8 eV, 1,3,6,8-tetrabromopyrene (TBrP) 6.0 eV, 1,3,6,8-tetracyanopyrene (TCNP) 6.2 eV, 1,3,6,8-tetrachloropyrene (TClP) 6.3 eV, and 1,3,6,8-tetranitropyrene (TNO₂P) 6.6 eV [1]. The nitro-substituted derivative thus exhibits the highest IP, exceeding the tetracyano analog by 0.4 eV and the unsubstituted pyrene by 0.8 eV, consistent with the superior electron-withdrawing capacity of the four nitro groups.

Ionization Potential

Reported

6.6 eV (solid state)

Highest reported electron-acceptor strength among tetrasubstituted pyrenes.

Exceeds tetracyano analog by 0.4 eV; supports charge-transfer research.

Evidence Dimension	Solid-state ionization potential (eV) determined from photoemission threshold
Target Compound Data	6.6 eV (TNO₂P)
Comparator Or Baseline	Pyrene: 5.8 eV; 1,3,6,8-Tetrabromopyrene: 6.0 eV; 1,3,6,8-Tetracyanopyrene: 6.2 eV; 1,3,6,8-Tetrachloropyrene: 6.3 eV
Quantified Difference	0.4 eV higher than tetracyanopyrene; 0.8 eV higher than unsubstituted pyrene; 0.3–0.6 eV higher than halogenated tetrasubstituted analogs
Conditions	Solid-state photoemission spectroscopy; threshold ionization potentials derived from photoelectron energy distribution curves (EDCs); Hino, Hirooka & Inokuchi 1975

Why This Matters

For researchers designing charge-transfer complexes, organic semiconductors, or electron-acceptor materials, TNP offers the highest electron affinity among readily accessible 1,3,6,8-tetrasubstituted pyrenes, enabling stronger charge-transfer interactions with electron donors than any halogenated or cyanated analog.

• [1] Hino S, Hirooka T, Inokuchi H. Photoemission from Pyrene and its Derivatives. Bulletin of the Chemical Society of Japan. 1975;48(4):1133-1137. doi:10.1246/bcsj.48.1133. View Source

Optimal Research and Industrial Application Scenarios for 1,3,6,8-Tetranitropyrene Based on Quantitative Differentiation Evidence

Reference Standard for Nitroreductase Isozyme Profiling in Environmental Mutagenicity Research

As demonstrated by its attenuated TA98/TA98NR ratio of 1.5 and its retained activity in the TA98/1,8DNP₆ strain—where 1,3-dinitropyrene becomes completely inactive [1]—1,3,6,8-tetranitropyrene serves as an ideal diagnostic probe for discriminating between classical and alternative nitroreductase activation pathways. Environmental microbiology laboratories conducting mutagenicity profiling of complex mixtures (diesel particulate extracts, airborne particulates, combustion emissions) can employ TNP alongside 1,8-dinitropyrene and 1-nitropyrene as a three-point calibration set to determine which nitroreductase isozyme families are responsible for the observed mutagenic activity in a given sample, based on the differential response pattern across TA98, TA98NR, and TA98/1,8DNP₆ strains [1].

Negative Control for Mammalian Cell Mutagenicity Screening Panels

The complete absence of mutagenic activity of 1,3,6,8-tetranitropyrene in Chinese hamster lung cells at concentrations up to 20 µg/mL—in stark contrast to the potent activity of 1,8- and 1,6-dinitropyrenes in the same assay [2]—positions TNP as a structurally matched negative control for mammalian cell genotoxicity screening. Contract research organizations (CROs) and pharmaceutical genotoxicology units conducting ICH S2(R1)-aligned in vitro mammalian mutagenicity assessments can use TNP to establish the assay's discriminatory power: a compound that is strongly positive in bacterial assays but completely negative in mammalian cells provides a rigorous demonstration that the mammalian test system is not simply recapitulating bacterial results.

Electron-Acceptor Component in Charge-Transfer Complex and Organic Semiconductor Research

With a solid-state ionization potential of 6.6 eV—the highest among characterized 1,3,6,8-tetrasubstituted pyrene derivatives including tetracyano- (6.2 eV) and tetrachloro- (6.3 eV) analogs [3]—1,3,6,8-tetranitropyrene is the strongest electron acceptor in this scaffold class. Materials science laboratories developing organic charge-transfer complexes, conducting organic semiconductors, or photoemission-based electronic devices can exploit TNP's superior electron affinity to achieve stronger ground-state charge-transfer interactions with donor molecules (e.g., tetrathiafulvalene derivatives, aromatic amines) than is possible with halogenated or cyanated pyrene analogs [3]. The quantitative IP difference of 0.3–0.8 eV relative to alternative tetrasubstituted pyrenes translates to measurably distinct charge-transfer band energies and complex stoichiometries.

Structure–Activity Relationship (SAR) Training Set Compound for Nitroarene Genotoxicity Prediction Models

The non-monotonic mutagenicity profile of the nitropyrene series—peak potency at the dinitro level followed by decline at the tetra-nitro level in both TA98 (221,000 rev/µg vs. 940,000 for 1,8-DNP) [4] and TA100 (logTA100exp = 3.18 vs. 4.74 for 1,8-DNP) [5]—makes 1,3,6,8-tetranitropyrene a critical data point for computational toxicology and QSAR model development. Its inclusion in training sets prevents model overfitting to a simple 'more nitro groups = more mutagenic' correlation. Computational chemistry groups building mutagenicity prediction algorithms (e.g., based on LUMO energy, reduction potential, or molecular electrostatic potential) benefit from TNP as an 'edge case' that challenges linear free-energy relationships and improves model generalizability across the full nitration-degree spectrum [5].

Application

Selection Property

Validation Focus

Nitroreductase isozyme profiling studies

Differential nitroreductase pathway response

Strain-specific activation pattern across TA98, TA98NR, 1,8DNP₆

Mammalian genotoxicity screening panels

Structurally matched negative control

Discriminatory power between bacterial and mammalian mutagenicity

Charge-transfer complex and organic semiconductor research

High electron-acceptor capability

Ionization potential threshold and complex stoichiometry

QSAR model training for nitroarene genotoxicity

Non-monotonic structure-activity profile

Model generalizability across full nitration-degree spectrum

• [1] McCoy EC, Rosenkranz HS, Mermelstein R. Evidence for the existence of a family of bacterial nitroreductases capable of activating nitrated polycyclics to mutagens. Environmental Mutagenesis. 1981;3(4):421-427. doi:10.1002/em.2860030403. PMID: 6167437. View Source
• [2] Nakayasu M, Sakamoto H, Wakabayashi K, Terada M, Sugimura T, Rosenkranz HS. Potent mutagenic activity of nitropyrenes on Chinese hamster lung cells with diphtheria toxin resistance as a selective marker. Carcinogenesis. 1982;3(8):917-922. doi:10.1093/carcin/3.8.917. PMID: 6751587. View Source
• [3] Hino S, Hirooka T, Inokuchi H. Photoemission from Pyrene and its Derivatives. Bulletin of the Chemical Society of Japan. 1975;48(4):1133-1137. doi:10.1246/bcsj.48.1133. View Source
• [4] Sugimura T, Takayama S. Biological actions of nitroarenes in short-term tests on Salmonella, cultured mammalian cells and cultured human tracheal tissues: possible basis for regulatory control. Environmental Health Perspectives. 1983 Jan;47:171-176. doi:10.1289/ehp.8347171. PMID: 6337823. View Source
• [5] Gramatica P, Pilutti P, Papa E. Approaches for externally validated QSAR modelling of Nitrated Polycyclic Aromatic Hydrocarbon mutagenicity. SAR and QSAR in Environmental Research. 2007;18(1-2):169-178. doi:10.1080/10629360601054370. Experimental logTA100exp values compiled in QSAR Database (qsardb.org), Compound ID 41. View Source